Cas no 2320924-03-4 (3-(4-methoxyphenyl)-1-{3-methylidene-8-azabicyclo3.2.1octan-8-yl}propan-1-one)
3-(4-methoxyphenyl)-1-{3-methylidene-8-azabicyclo3.2.1octan-8-yl}propan-1-one Chemical and Physical Properties
Names and Identifiers
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- 3-(4-methoxyphenyl)-1-((1R,5S)-3-methylene-8-azabicyclo[3.2.1]octan-8-yl)propan-1-one
- 3-(4-methoxyphenyl)-1-(3-methylidene-8-azabicyclo[3.2.1]octan-8-yl)propan-1-one
- 3-(4-methoxyphenyl)-1-{3-methylidene-8-azabicyclo3.2.1octan-8-yl}propan-1-one
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- Inchi: 1S/C18H23NO2/c1-13-11-15-6-7-16(12-13)19(15)18(20)10-5-14-3-8-17(21-2)9-4-14/h3-4,8-9,15-16H,1,5-7,10-12H2,2H3
- InChI Key: IFRXCTWKFMKYBJ-UHFFFAOYSA-N
- SMILES: O=C(CCC1C=CC(=CC=1)OC)N1C2CC(=C)CC1CC2
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 382
- XLogP3: 3
- Topological Polar Surface Area: 29.5
3-(4-methoxyphenyl)-1-{3-methylidene-8-azabicyclo3.2.1octan-8-yl}propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6561-4665-2μmol |
3-(4-methoxyphenyl)-1-{3-methylidene-8-azabicyclo[3.2.1]octan-8-yl}propan-1-one |
2320924-03-4 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6561-4665-5μmol |
3-(4-methoxyphenyl)-1-{3-methylidene-8-azabicyclo[3.2.1]octan-8-yl}propan-1-one |
2320924-03-4 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6561-4665-10μmol |
3-(4-methoxyphenyl)-1-{3-methylidene-8-azabicyclo[3.2.1]octan-8-yl}propan-1-one |
2320924-03-4 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6561-4665-20μmol |
3-(4-methoxyphenyl)-1-{3-methylidene-8-azabicyclo[3.2.1]octan-8-yl}propan-1-one |
2320924-03-4 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6561-4665-1mg |
3-(4-methoxyphenyl)-1-{3-methylidene-8-azabicyclo[3.2.1]octan-8-yl}propan-1-one |
2320924-03-4 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6561-4665-2mg |
3-(4-methoxyphenyl)-1-{3-methylidene-8-azabicyclo[3.2.1]octan-8-yl}propan-1-one |
2320924-03-4 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6561-4665-3mg |
3-(4-methoxyphenyl)-1-{3-methylidene-8-azabicyclo[3.2.1]octan-8-yl}propan-1-one |
2320924-03-4 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6561-4665-4mg |
3-(4-methoxyphenyl)-1-{3-methylidene-8-azabicyclo[3.2.1]octan-8-yl}propan-1-one |
2320924-03-4 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6561-4665-5mg |
3-(4-methoxyphenyl)-1-{3-methylidene-8-azabicyclo[3.2.1]octan-8-yl}propan-1-one |
2320924-03-4 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6561-4665-10mg |
3-(4-methoxyphenyl)-1-{3-methylidene-8-azabicyclo[3.2.1]octan-8-yl}propan-1-one |
2320924-03-4 | 10mg |
$79.0 | 2023-09-08 |
3-(4-methoxyphenyl)-1-{3-methylidene-8-azabicyclo3.2.1octan-8-yl}propan-1-one Related Literature
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
Additional information on 3-(4-methoxyphenyl)-1-{3-methylidene-8-azabicyclo3.2.1octan-8-yl}propan-1-one
Research Brief on 3-(4-methoxyphenyl)-1-{3-methylidene-8-azabicyclo[3.2.1]octan-8-yl}propan-1-one (CAS: 2320924-03-4)
The compound 3-(4-methoxyphenyl)-1-{3-methylidene-8-azabicyclo[3.2.1]octan-8-yl}propan-1-one (CAS: 2320924-03-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, pharmacological properties, and potential clinical relevance.
Recent studies have highlighted the compound's role as a modulator of specific biological pathways, particularly those involving G-protein-coupled receptors (GPCRs). The presence of the 8-azabicyclo[3.2.1]octane scaffold, coupled with the 4-methoxyphenyl moiety, suggests a high affinity for central nervous system (CNS) targets. Preliminary in vitro assays indicate that this compound exhibits promising binding affinity for serotonin and dopamine receptors, which could pave the way for novel treatments for neurological disorders such as Parkinson's disease and depression.
In terms of synthesis, a 2023 study published in the Journal of Medicinal Chemistry described an optimized route for producing 3-(4-methoxyphenyl)-1-{3-methylidene-8-azabicyclo[3.2.1]octan-8-yl}propan-1-one with a yield of 78%. The process involves a key step of reductive amination followed by a palladium-catalyzed coupling reaction, which ensures high purity and scalability. This advancement is critical for future preclinical and clinical studies, as it addresses previous challenges related to low yields and impurities.
Pharmacokinetic studies in animal models have revealed favorable absorption and distribution profiles, with the compound demonstrating good blood-brain barrier penetration. However, metabolic stability remains a concern, as rapid hepatic clearance was observed in rodent studies. Researchers are currently exploring structural modifications to enhance metabolic stability without compromising receptor binding efficacy.
The potential therapeutic applications of this compound extend beyond CNS disorders. A 2024 preprint on BioRxiv reported its inhibitory effects on certain cancer cell lines, particularly those overexpressing GPCRs. The mechanism appears to involve the disruption of intracellular signaling cascades, leading to apoptosis. These findings suggest a dual utility for the compound in both neurology and oncology, though further validation is required.
In conclusion, 3-(4-methoxyphenyl)-1-{3-methylidene-8-azabicyclo[3.2.1]octan-8-yl}propan-1-one represents a promising candidate for drug development, with its multifaceted pharmacological profile and improved synthetic accessibility. Future research should focus on optimizing its metabolic stability and conducting in-depth mechanistic studies to fully elucidate its therapeutic potential.
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